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Compound of Interest

Compound Name: 2-Chloro-1-phenylbutan-1-one

Cat. No.: B081191

Essential Safety and Handling Guide for 2-
Chloro-1-phenylbutan-1-one

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Chloro-1-phenylbutan-1-one, tailored for researchers, scientists, and drug development
professionals. Following these procedures is essential for ensuring a safe laboratory
environment.

Hazard Identification and Safety Precautions

2-Chloro-1-phenylbutan-1-one is a chemical that requires careful handling due to its potential
hazards. While specific data for this compound is limited, information from structurally similar
chemicals suggests it may cause skin, eye, and respiratory irritation[1][2]. It is crucial to handle
this substance in a well-ventilated area[3][4].

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Chloro-1-
phenylbutan-1-one to minimize exposure risk.
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Protection Type

Specific Recommendations

Rationale

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) standards[3][4].

To protect eyes from splashes
and vapors that can cause

serious irritation[1].

Skin Protection

Handle with impervious gloves
(e.g., nitrile rubber). Wear
fire/flame resistant and
impervious clothing to prevent

skin contact[3].

To prevent skin irritation or
absorption[1]. Contaminated
clothing should be removed

and washed before reuse[5].

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with an
appropriate cartridge[3]. A
NIOSH/MSHA or European
Standard EN 149 approved
respirator is recommended if

ventilation is inadequate[6].

To avoid inhalation of vapors
or aerosols that may cause

respiratory irritation[1][7].

Operational Plan: Handling and Storage

Handling:

» Ventilation: Always handle 2-Chloro-1-phenylbutan-1-one in a well-ventilated area,

preferably within a chemical fume hood[3][4].

e Avoid Contact: Take measures to avoid contact with skin and eyes[4]. Do not breathe mists

or vapors[7][8].

» Hygiene: Wash hands thoroughly after handling[1][5]. Do not eat, drink, or smoke in the work

area.

o Equipment: Use non-sparking tools to prevent ignition sources[4][9].

Storage:
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» Container: Store in a tightly closed container[1][3].

o Location: Keep in a dry, cool, and well-ventilated place away from incompatible materials
such as strong oxidizing agents and strong bases|[3][8].

o Labeling: Ensure containers are properly labeled.
Emergency Procedures
First Aid Measures:

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist[1][3].

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water[1][5]. Get medical advice if irritation occurs[1].

o Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do so. Continue rinsing and seek immediate medical attention[1][3][5].

 Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison center or doctor for
treatment advice[3][8].

Accidental Release Measures:

Containment: Prevent further leakage or spillage if it is safe to do so[3].

Cleanup: For small spills, absorb with an inert material (e.g., sand, earth) and collect for
disposal[9]. Use spark-proof tools and explosion-proof equipment during cleanup[4].

Ventilation: Ensure adequate ventilation of the area.

Environmental Precautions: Prevent the product from entering drains or sewer systems][3].

Disposal Plan

Product Disposal: The material should be disposed of by a licensed chemical destruction plant
or by controlled incineration with flue gas scrubbing[3][4]. Do not contaminate water, foodstuffs,
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or soil by storage or disposal[3][4].

Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling or
reconditioning. Alternatively, the packaging can be punctured to render it unusable and then
disposed of in a sanitary landfill[3][4].

Physicochemical Data

The following table summarizes key quantitative data for 2-Chloro-1-phenylbutan-1-one and
related compounds.

Property Value Source
Molecular Formula C10H11CIO PubChem[10]
Molecular Weight 182.64 g/mol PubChem[10]

Yellow to green liquid (for a
Appearance o Cole-Parmer|[6]
similar compound)

Experimental Workflow and Safety Protocol
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Workflow for Handling 2-Chloro-1-phenylbutan-1-one

Preparation

1. Don PPE
(Goggles, Gloves, Lab Coat)

2. Prepare Work Area
(Fume Hood, Spill Kit)

Handling

3. Handle Chemical
(Avoid Inhalation/Contact)

4. Perform Experiment

Post-Experiment

5. Decontaminate Glassware

:

6. Dispose of Waste
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(Licensed Disposal)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. fishersci.com [fishersci.com]

. chembk.com [chembk.com]

. echemi.com [echemi.com]

. chemicalbook.com [chemicalbook.com]

. fishersci.com [fishersci.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. sigmaaldrich.com [sigmaaldrich.com]

. fishersci.com [fishersci.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. fishersci.com [fishersci.com]

e 10. 2-Chloro-1-phenylbutan-1-one | CL10H11CIO | CID 52697 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Personal protective equipment for handling 2-Chloro-1-
phenylbutan-1-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081191#personal-protective-equipment-for-handling-
2-chloro-1-phenylbutan-1-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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